Cas no 22888-47-7 (4-Cyano-DL-phenylalanine)

• Product Name: 4-Cyano-DL-phenylalanine
• CAS No: 22888-47-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 253149
• PubChem ID: 3629996
• Update Time: 2025-05-20

4-Cyano-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-cyanophenyl)propanoic acid
• (S)-2-Amino-3-(4-cyanophenyl)propanoic acid
• 4-Cyano-DL-phenylalanine
• DL-4-CN-Phe-OH
• Phenylalanine,4-cyano-
• 2-amino-3-(4-cyano-phenyl)-propionic acid
• 4-cyanophenylalanine
• 4-cyano-phenylalanine
• AC1MTSXY
• AK117403
• AM82775
• Fmoc-L-4-cyanophenylalanine
• p-cyanophenylalanine
• p-Cyan-phenylalanin
• SureCN43593
• DL-4-Cyanophenylalanine
• MFCD01862353
• D-4-Cyanophenylalanine
• FT-0654229
• 2-Amino-3-(4-cyanophenyl)propanoicacid
• EN300-1718844
• CS-0433721
• SCHEMBL43593
• DTXSID70394468
• BS-49417
• h-4-cyano-phe-oh
• PB48202
• L-(S)-4-Cyanophenylalanine
• ammoniumbenzoate
• BCP11023
• FT-0746844
• AKOS006278500
• FT-0658848
• 22888-47-7
• A50211
• 4-cyano-L-Phenylaminine
• DL-2-Amino-3-(4-cyanophenyl)propanoic acid
• l-4-cyanophe
• H-DL-Phe(4-CN)-OH
• 4-Cyano-dl-phenylalanine (H-DL-Phe(4-CN)-OH)
• Phenylalanine, 4-cyano-
• MFCD00270363
• SY035317
• 4-Cyano-D-Phenylalanine
• SY035316
• 4-Cyano-L-phenylalaine hydrochloride
• MFCD00270364
• 167479-78-9

• MDL： MFCD01862353
• Inchi： 1S/C10H10N2O2/c11-6-8-3-1-7(2-4-8)5-9(12)10(13)14/h1-4,9H,5,12H2,(H,13,14)
• InChI Key： KWIPUXXIFQQMKN-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC(C#N)=CC=1)N)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.28

Additional information on 4-Cyano-DL-phenylalanine

Introduction to 4-Cyano-DL-phenylalanine (CAS No: 22888-47-7)

4-Cyano-DL-phenylalanine, identified by the Chemical Abstracts Service Number (CAS No) 22888-47-7, is a specialized amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its cyano functional group attached to a phenylalanine backbone, exhibits unique chemical and biological properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The structural uniqueness of 4-Cyano-DL-phenylalanine lies in its ability to serve as a building block for more complex molecules. The presence of the cyano group (-CN) introduces both reactivity and specific electronic properties, enabling its use in the synthesis of peptidomimetics, protease inhibitors, and other bioactive molecules. ItsDL configuration suggests a racemic mixture, providing versatility in applications where enantioselective synthesis is not required.

In recent years, there has been growing interest in the development of novel amino acid derivatives for their potential roles in drug discovery. 4-Cyano-DL-phenylalanine has been explored as a precursor in the synthesis of compounds targeting neurological disorders, cancer, and inflammatory diseases. Its incorporation into peptide analogs has shown promise in modulating enzyme activity and receptor binding, making it a focal point for medicinal chemists.

One of the most compelling aspects of 4-Cyano-DL-phenylalanine is its role in the design of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. The cyano group facilitates nucleophilic substitution reactions, allowing for the introduction of diverse side chains or modifications. This flexibility has been leveraged in the development of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer.

Recent studies have highlighted the utility of 4-Cyano-DL-phenylalanine in the synthesis of small-molecule inhibitors targeting specific proteases. For instance, researchers have utilized this compound to develop inhibitors of matrix metalloproteinases (MMPs), which play a key role in tissue degradation and are implicated in conditions like rheumatoid arthritis and tumor metastasis. The cyano group’s ability to participate in hydrogen bonding and π-stacking interactions further enhances its suitability for such applications.

The pharmaceutical industry has also explored 4-Cyano-DL-phenylalanine as a component in vaccine adjuvants and immunomodulators. Its ability to interact with biological targets without eliciting excessive toxicity makes it an attractive candidate for enhancing immune responses against pathogens. Additionally, its structural features allow for modifications that can improve pharmacokinetic properties, such as solubility and metabolic stability.

Beyond its pharmaceutical applications, 4-Cyano-DL-phenylalanine has found utility in materials science and biotechnology. Its incorporation into polymers and coatings can impart unique properties such as increased mechanical strength or biodegradability. In biotechnology, it serves as a substrate for enzymes involved in amino acid metabolism, aiding in metabolic engineering efforts aimed at producing high-value biochemicals.

The synthesis of 4-Cyano-DL-phenylalanine typically involves multi-step organic reactions starting from readily available precursors such as phenylacetonitrile or cyanated amino acids. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for research and industrial applications. Catalytic processes have been particularly effective in enhancing yields while minimizing byproduct formation.

In conclusion,4-Cyano-DL-phenylalanine (CAS No: 22888-47-7) is a versatile compound with broad applications across pharmaceuticals, materials science, and biotechnology. Its unique structural features—particularly the cyano group—make it an invaluable intermediate for synthesizing complex molecules with therapeutic potential. As research continues to uncover new biological targets and synthetic strategies,4-Cyano-DL-phenylalanine is poised to remain at the forefront of innovation in chemical biology.